Cas no 935668-00-1 (3-Ethylazetidin-3-ol hydrochloride)

• Product Name: 3-Ethylazetidin-3-ol hydrochloride
• CAS No: 935668-00-1
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD11849053
• CID: 796721
• PubChem ID: 23467075
• Update Time: 2025-10-30

3-Ethylazetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethylazetidin-3-ol hydrochloride
• 3-Azetidinol, 3-ethyl-, hydrochloride
• 3-Azetidinol,3-ethyl-, hydrochloride (1:1)
• 3-ETHYL-3-AZETIDINOL HYDROCHLORIDE
• 3-Ethyl-3-hydroxyazetidine hydrochloride
• 3-ETHYL-3-HYDROXY-AZETIDINE HCL
• 3-Ethylazetidin-3-ol HCl
• 3-Ethyl-3-hydroxy-azetidine hydrochloride
• SY097791
• AKOS015900669
• 3-Ethylazetidin-3-ol--hydrogen chloride (1/1)
• J-512431
• 3-Ethylazetidin-3-ol, HCl
• DTXSID00634425
• AS-36457
• CS-0051380
• 935668-00-1
• 3-ethylazetidin-3-olhydrochloride
• PB13452
• DB-014276
• 3-ethylazetidin-3-ol;hydrochloride
• MFCD11849053
• SCHEMBL1187987

• MDL： MFCD11849053
• Inchi： 1S/C5H11NO.ClH/c1-2-5(7)3-6-4-5;/h6-7H,2-4H2,1H3;1H
• InChI Key： PIMOMOKLCCGODE-UHFFFAOYSA-N
• SMILES： Cl.OC1(CNC1)CC

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 218.3°C at 760 mmHg
• Flash Point: 85.8°C
• PSA: 32.26000
• LogP: 0.86150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-Ethylazetidin-3-ol hydrochloride

3-Ethylazetidin-3-ol Hydrochloride (CAS No. 935668-00-1): An Overview of Its Properties and Applications

3-Ethylazetidin-3-ol hydrochloride (CAS No. 935668-00-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethylazetidin-3-ol hydrochloride, is a derivative of azetidine, a four-membered heterocyclic amine. The unique structural features of 3-ethylazetidin-3-ol hydrochloride make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-ethylazetidin-3-ol hydrochloride consists of an azetidine ring with an ethyl group and a hydroxyl group attached to the same carbon atom, forming a chiral center. This configuration imparts specific stereochemical properties that can influence its biological activity and pharmacological profile. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations.

In recent years, 3-ethylazetidin-3-ol hydrochloride has been studied extensively for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that compounds with similar structures can interact with various receptors, including GABA receptors and serotonin receptors, which are involved in regulating mood, anxiety, and sleep disorders. This makes 3-ethylazetidin-3-ol hydrochloride a promising candidate for the development of new treatments for neurological and psychiatric conditions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 3-ethylazetidin-3-ol hydrochloride for GABA-A receptors. The results demonstrated that this compound exhibits high affinity and selectivity for specific subtypes of GABA-A receptors, suggesting its potential as a selective modulator. This finding is particularly significant because selective modulation of GABA-A receptors can lead to more targeted therapeutic effects with fewer side effects compared to non-selective agents.

Beyond its potential as a central nervous system (CNS) modulator, 3-ethylazetidin-3-ol hydrochloride has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that compounds with azetidine scaffolds can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 3-ethylazetidin-3-ol hydrochloride may have therapeutic potential in the treatment of inflammatory disorders.

The synthetic route to produce 3-ethylazetidin-3-ol hydrochloride involves several steps, including the formation of the azetidine ring and subsequent functional group modifications. One common approach is to start with an appropriate aziridine precursor, which is then subjected to ring expansion and substitution reactions to introduce the desired substituents. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability.

The safety profile of 3-ethylazetidin-3-ol hydrochloride is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a suitable candidate for further clinical development. However, as with any new drug candidate, thorough safety evaluations are necessary to ensure its safe use in humans.

In conclusion, 3-Ethylazetidin-3-ol hydrochloride (CAS No. 935668-00-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, psychiatric conditions, and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field.